4-(3-Bromopyridin-2-yl)piperazin-2-one

• Molecular Formula: C9H10BrN3O
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 4-(3-bromopyridin-2-yl)piperazin-2-one
• InChI: InChI=1S/C9H10BrN3O/c10-7-2-1-3-12-9(7)13-5-4-11-8(14)6-13/h1-3H,4-6H2,(H,11,14)
• InChI Key: GQZWNTLTXHUBKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2=C(C=CC=N2)Br

Description

4-(3-Bromopyridin-2-yl)piperazin-2-one is a heterocyclic compound featuring a piperazinone core fused with a 3-bromopyridine moiety. Its synthesis typically involves coupling reactions between methyl α-bromophenylacetic acid and substituted piperazinone derivatives in the presence of potassium carbonate, followed by substitution of the methoxy group with various amines such as guanidine or thiourea . This compound has garnered attention in medicinal chemistry for its structural versatility, particularly in the development of cytotoxic agents and enzyme inhibitors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromopyridin-2-yl)piperazin-2-one typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . The key step in this synthesis is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. the general approach involves large-scale synthesis using similar cyclization reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromopyridin-2-yl)piperazin-2-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the pyridine ring can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form N-oxides or reduction to form amines.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Oxidation Products: N-oxides.

Reduction Products: Amines.

Scientific Research Applications

4-(3-Bromopyridin-2-yl)piperazin-2-one has several applications in scientific research:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceuticals with potential antimicrobial, antiviral, and anticancer activities.

Biological Studies: The compound is used in the study of biological pathways and mechanisms due to its ability to interact with various biological targets.

Chemical Biology: It serves as a probe in chemical biology to study the interactions of small molecules with biological macromolecules.

Mechanism of Action

The mechanism of action of 4-(3-Bromopyridin-2-yl)piperazin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of piperazin-2-one derivatives are highly dependent on substituents. Key structural analogs include:

Compound Name	Substituents	Molecular Weight	Key Biological Activity/Application	Source
4-(3-Bromopyridin-2-yl)piperazin-2-one	3-bromo-pyridin-2-yl	~268.09*	Cytotoxicity (HT-29, A549)
4-(3-Fluoropyridin-2-yl)-1-methylpiperazin-2-one	3-fluoro-pyridin-2-yl, methyl	209.22	Structural analog (PDB ligand)
Nutlin-3	Complex aryl and acyl groups	~689.1	MDM2 inhibitor (anticancer)
[4-(2-Bromobutanoyl)piperazin-1-yl]pyrimidine	Bromobutanoyl, pyrimidine	N/A	Synthetic intermediate
4-(t-butoxymethyl)piperazin-2-one derivatives	t-butoxymethyl, imidazolyl substituents	Variable	Antifibrotic agents

*Estimated based on structural formula (C₉H₉BrN₃O).

Key Observations:

• Halogen Effects: The bromine atom in 4-(3-Bromopyridin-2-yl)piperazin-2-one enhances steric bulk and electron-withdrawing properties compared to its fluoro analog (). This may influence binding affinity in enzyme inhibition or cytotoxicity .
• Methyl Substitution: The addition of a methyl group in 4-(3-fluoropyridin-2-yl)-1-methylpiperazin-2-one reduces molecular weight and may alter metabolic stability .
• Complex Substituents: Nutlin-3’s extended structure enables high-affinity MDM2 binding, demonstrating that bulky substituents can enhance target specificity .